Ethyl 1-(2,6-diethylphenyl)-1H-imidazole-5-carboxylate

• CAS RN: 88490-46-4
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol
• IUPAC Name: ethyl 3-(2,6-diethylphenyl)imidazole-4-carboxylate
• InChI: InChI=1S/C16H20N2O2/c1-4-12-8-7-9-13(5-2)15(12)18-11-17-10-14(18)16(19)20-6-3/h7-11H,4-6H2,1-3H3
• InChI Key: ZKULHOWDJPQDNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N2C=NC=C2C(=O)OCC

Description

Ethyl 1-(2,6-diethylphenyl)-1H-imidazole-5-carboxylate is a useful research compound. Its molecular formula is C16H20N2O2 and its molecular weight is 272.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

17.8 g (0.06 mole) of ethyl 2-(2,6-diethyl-N-formylanilino)-3-hydroxyacrylate were heated with stirring together with 10 ml of concentrated hydrochloric acid and 50 ml of formamide for 8 hours at an oil bath temperature of 160° C. (internal temperature 140° C.). After cooling, the product was extracted by shaking with a mixture of 100 ml of water and 100 ml of diisopropyl ether, the organic layer was separated off and the aqueous phase was extracted once more with diisopropyl ether. The combined organic phases were dried over sodium sulphate and evaporated. 14.8 g (90% of theory) of the title compound were obtained in the form of a colorless oil of boiling point 145° C./0.01 mm Hg.